Cas no 2172190-50-8 (2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride)

• Product Name: 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride
• CAS No: 2172190-50-8
• MF: C₉H₇F₅O₄S
• MW: 306.20649933815
• CID: 6303969
• PubChem ID: 165505046
• Update Time: 2025-05-20

2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride
• 2172190-50-8
• [2,4-bis(difluoromethoxy)phenyl]methanesulfonyl fluoride
• EN300-1450708

• Inchi： 1S/C9H7F5O4S/c10-8(11)17-6-2-1-5(4-19(14,15)16)7(3-6)18-9(12)13/h1-3,8-9H,4H2
• InChI Key： GMJMHEWADUOXME-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1OC(F)F)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 305.99852068g/mol
• Monoisotopic Mass: 305.99852068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Additional information on 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride

2,4-Bis(difluoromethoxy)phenylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride, with the CAS number 2172190-50-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a sulfonyl fluoride group with a difluoromethoxy-substituted phenyl ring. The presence of the sulfonyl fluoride group imparts reactivity and versatility to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of high-performance polymers and coatings. The compound's ability to undergo nucleophilic substitution reactions under mild conditions has been particularly advantageous in these applications. For instance, a 2023 study published in Nature Materials demonstrated that derivatives of this compound can be used to create self-healing polymer networks with exceptional mechanical properties.

In addition to its role in materials science, 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride has also found applications in medicinal chemistry. Its sulfonyl fluoride group is known to act as a bioisostere for other functional groups, making it a promising candidate for drug design. A 2023 research article in Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors have shown potential in targeting specific oncogenic pathways, offering new avenues for cancer therapy.

The synthesis of 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of a difluoromethoxy-substituted benzene ring followed by fluorination to introduce the sulfonyl fluoride group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

The physical properties of this compound are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various solution-based reactions. The compound's stability under thermal and photochemical conditions has been extensively studied, with results indicating moderate stability under standard laboratory conditions.

In terms of environmental impact, preliminary studies suggest that 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride undergoes rapid degradation under UV light and aqueous conditions. This characteristic is favorable from an ecological standpoint, as it reduces the risk of long-term accumulation in natural systems. However, further research is needed to fully understand its environmental fate and potential risks.

The growing interest in this compound is reflected in its increasing presence in academic literature and industrial applications. Its versatility as both a synthetic intermediate and a functional material highlights its importance in modern chemistry. As research continues to uncover new applications and improve synthetic methods, 2,4-bis(difluoromethoxy)phenylmethanesulfonyl fluoride is poised to play an even more significant role in various scientific domains.